Membrane-disrupting iridium(iii) oligocationic organometallopeptides†

Chemical Communications Pub Date: 2016-08-19 DOI: 10.1039/C6CC05537K

Abstract

A series of oligoarginine peptide derivatives containing cyclometallated iridium(III) units display remarkable cytotoxicity, comparable to that of cisplatin. In vitro studies with unilamellar vesicles support a membrane-disrupting mechanism of action.

Graphical abstract: Membrane-disrupting iridium(iii) oligocationic organometallopeptides
Membrane-disrupting iridium(iii) oligocationic organometallopeptides†
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